![molecular formula C19H25N3OS B2700536 2-((1-ethyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone CAS No. 1206996-71-5](/img/structure/B2700536.png)
2-((1-ethyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone
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Description
2-((1-ethyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is a synthetic compound that is used in various research studies to investigate its mechanism of action and its potential therapeutic effects.
Scientific Research Applications
1. Antimicrobial and Antitubercular Activities
Imidazo[2,1-b]thiazole derivatives, related to the chemical , have been synthesized and exhibit significant antimicrobial and antitubercular activities. This indicates potential applications in the development of new antimicrobial agents (Vekariya et al., 2017).
2. Anti-Breast Cancer Agents
Thiazolyl(Hydrazonoethyl)Thiazoles, synthesized using a similar compound as a building block, demonstrated promising antitumor activities against MCF-7 tumor cells. This suggests its potential in cancer research, particularly for breast cancer treatment (Mahmoud et al., 2021).
3. Antiviral Activities
Derivatives of imidazoles, closely related to the compound in focus, have shown potential in the development of antiviral agents. Particularly, their activities against HIV-1 and HIV-2 in MT-4 cells have been noted, indicating a pathway for new antiviral drug development (Al-Masoudi et al., 2007).
4. Mercury Ion Partitioning
Studies involving ethylene-glycol functionalized bis-imidazolium ionic liquid, which is structurally similar to the given compound, have shown efficient mercury ion partitioning from aqueous solutions. This suggests its use in environmental applications, particularly in the removal of heavy metals from water (Holbrey et al., 2003).
5. Antimycobacterial Activity
Imidazo[1,2-a]pyridine-3-carboxamide derivatives, which are structurally related, have shown considerable activity against drug-sensitive and drug-resistant Mycobacterium tuberculosis strains. This indicates potential use in the treatment of tuberculosis and related infections (Lv et al., 2017).
properties
IUPAC Name |
2-[1-ethyl-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3OS/c1-3-22-17(16-9-7-15(2)8-10-16)13-20-19(22)24-14-18(23)21-11-5-4-6-12-21/h7-10,13H,3-6,11-12,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAOJIUGCGZCXBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CN=C1SCC(=O)N2CCCCC2)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1-ethyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone |
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